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Compound of Interest

Compound Name: Platinum(ll) chloride

Cat. No.: B156199

An In-Depth Technical Guide to the Health and Safety Hazards of Platinum(ll) Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety hazards associated
with platinum(ll) chloride (PtCL2). It is intended to serve as a critical resource for laboratory
personnel and professionals involved in the handling and development of platinum-containing
compounds. This document outlines the toxicological properties, safe handling procedures, and
experimental protocols for hazard assessment, and visualizes key toxicological pathways and
workflows.

Executive Summary

Platinum(ll) chloride is a corrosive and sensitizing inorganic compound that presents
significant health risks upon exposure. It can cause severe skin burns, eye damage, and
respiratory irritation.[1] A primary concern is its potential to act as a sensitizer, leading to
allergic reactions of the skin and respiratory system upon repeated exposure.[1][2][3][4] While
not as extensively studied as platinum-based chemotherapeutic agents like cisplatin, the
inherent toxicity of the platinum ion and its chloride ligands necessitates stringent safety
protocols. Understanding the toxicology and safe handling of platinum(ll) chloride is
paramount to mitigate occupational health risks.

Toxicological Profile
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The toxicity of platinum(ll) chloride is multifaceted, affecting various routes of exposure. The
primary hazards are its corrosive nature and its ability to induce sensitization.[1][2]

Acute Toxicity

Platinum(ll) chloride exhibits moderate acute toxicity upon ingestion. The oral LD50 in rats
has been reported to be 3423 mg/kg.[1][4] Inhalation of dusts can cause severe respiratory
tract irritation, leading to symptoms such as coughing, sneezing, and shortness of breath.[5][6]

Skin and Eye Irritation/Corrosion

Direct contact with platinum(ll) chloride can cause severe skin burns and serious eye
damage.[1][2] It is classified as a corrosive substance, capable of causing irreversible damage
to tissues upon contact.[2]

Sensitization

A significant hazard of platinum(ll) chloride is its potential to cause sensitization by both skin
contact and inhalation.[2][3][4] Repeated exposure can lead to the development of allergic
contact dermatitis and occupational asthma, a condition known as "platinosis".[2][7] Symptoms
of platinosis can include rhinitis, conjunctivitis, asthma, and urticaria (hives).[8]

Quantitative Toxicological Data

The following tables summarize the available quantitative data on the toxicity of platinum(ll)
chloride.
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Endpoint Species Route Value Reference

Acute Oral LD50  Rat Oral 3423 mg/kg [11[4]

Human Exposure
Limits for Soluble

Platinum Salts

(as PY)
OSHA PEL (8-hr ,

Human Inhalation 0.002 mg/m3 [819]
TWA)
NIOSH REL (10- _

Human Inhalation 0.002 mg/m3 9]
hr TWA)
ACGIH TLV (8-hr )

Human Inhalation 0.002 mg/m3 [819]

TWA)

TWA: Time-Weighted Average, PEL: Permissible Exposure Limit, REL: Recommended
Exposure Limit, TLV: Threshold Limit Value.

Mechanisms of Toxicity and Signaling Pathways

While the specific molecular mechanisms of platinum(ll) chloride toxicity are not as
extensively elucidated as those for platinum-based anticancer drugs, it is understood that its
toxicity stems from the reactivity of the platinum ion.

Cellular Uptake

Platinum compounds can enter cells through various mechanisms, including passive diffusion
and active transport. The copper transporter 1 (CTR1) has been identified as a key mediator of
uptake for some platinum drugs.[10] Once inside the cell, the lower intracellular chloride
concentration can lead to the aquation of the platinum complex, making it more reactive.

Cell Membrane
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Caption: Cellular uptake and activation of Platinum(ll) Chloride.

Oxidative Stress and Apoptosis

Inorganic platinum compounds are known to induce oxidative stress by generating reactive
oxygen species (ROS). This can lead to damage of cellular components, including lipids,
proteins, and DNA. The resulting cellular stress can trigger apoptotic pathways, leading to
programmed cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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